Cas no 835653-07-1 (Pyrimidine, compd. with methylbenzene (1:1))

• Product name: Pyrimidine, compd. with methylbenzene (1:1)
• CAS No: 835653-07-1
• MF: C₇H₈^.C₄H₄N₂
• MW: 172.22638
• CID: 668928
• PubChem ID: 71415000

Pyrimidine, compd. with methylbenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, compd. with methylbenzene (1:1)
• pyrimidine,toluene
• Pyrimidine--toluene (1/1)
• 835653-07-1
• DTXSID70834430

• Inchi： InChI=1S/C7H8.C4H4N2/c1-7-5-3-2-4-6-7;1-2-5-4-6-3-1/h2-6H,1H3;1-4H
• InChI Key： FFFXAPBDRXWTBU-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1.C1=CN=CN=C1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 74.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų